Cas no 1549858-20-9 (4-chloro-6-(3-fluoro-4-methylphenyl)-2-methylpyrimidine)

• Product Name: 4-chloro-6-(3-fluoro-4-methylphenyl)-2-methylpyrimidine
• CAS No: 1549858-20-9
• MF: C₁₂H₁₀ClFN₂
• MW: 236.672605037689
• CID: 5578947
• Update Time: 2025-06-14

4-chloro-6-(3-fluoro-4-methylphenyl)-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-6-(3-fluoro-4-methylphenyl)-2-methyl-
• 4-chloro-6-(3-fluoro-4-methylphenyl)-2-methylpyrimidine

• Inchi： 1S/C12H10ClFN2/c1-7-3-4-9(5-10(7)14)11-6-12(13)16-8(2)15-11/h3-6H,1-2H3
• InChI Key： OBLPNGFAUMRIIM-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C2=CC=C(C)C(F)=C2)=CC(Cl)=N1

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Boiling Point: 337.2±37.0 °C(Predicted)
• pka: -1.14±0.39(Predicted)

Additional information on 4-chloro-6-(3-fluoro-4-methylphenyl)-2-methylpyrimidine

Recent Advances in the Study of 4-chloro-6-(3-fluoro-4-methylphenyl)-2-methylpyrimidine (CAS: 1549858-20-9)

The compound 4-chloro-6-(3-fluoro-4-methylphenyl)-2-methylpyrimidine (CAS: 1549858-20-9) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of kinase inhibitors. Recent studies published in the Journal of Medicinal Chemistry (2023) and Bioorganic & Medicinal Chemistry Letters (2024) highlight its structural versatility and potential therapeutic applications.

Structural analyses reveal that the 4-chloro substitution at the pyrimidine ring enhances electrophilicity, facilitating nucleophilic displacement reactions for further derivatization. The 3-fluoro-4-methylphenyl moiety at the 6-position contributes to improved lipophilicity (clogP = 2.8) and membrane permeability, as demonstrated in Caco-2 cell assays (Journal of Pharmaceutical Sciences, 2023).

Recent pharmacological screening indicates significant inhibitory activity against several tyrosine kinases, particularly showing 78% inhibition of EGFR (L858R/T790M mutant) at 1 μM concentration (ACS Medicinal Chemistry Letters, 2024). Molecular docking studies suggest the 2-methyl group plays a crucial role in stabilizing the DFG-out conformation of the kinase domain.

Synthetic optimization studies (Organic Process Research & Development, 2023) have developed a more efficient route using Pd-catalyzed Suzuki-Miyaura coupling between 4,6-dichloro-2-methylpyrimidine and (3-fluoro-4-methylphenyl)boronic acid, achieving 82% yield with >99% purity. This advancement addresses previous challenges in large-scale production.

The compound's metabolic stability has been significantly improved in recent derivatives, with human liver microsome studies showing t_1/2 > 120 minutes (European Journal of Medicinal Chemistry, 2024). Current research focuses on developing orally bioavailable analogs while maintaining the core scaffold's kinase selectivity profile.